Cas no 62208-83-7 (1H-Pyrazole-4-carbonitrile, 3-amino-5-chloro-1-phenyl-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 3-amino-5-chloro-1-phenyl-
• CAS No: 62208-83-7
• MF: C₁₀H₇ClN₄
• MW: 218.642379999161
• CID: 454381
• PubChem ID: 12353969
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile, 3-amino-5-chloro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 3-amino-5-chloro-1-phenyl-
• 3-amino-5-chloro-1-phenylpyrazole-4-carbonitrile
• 62208-83-7
• DTXSID80493557
• 3-Amino-5-chloro-1-phenyl-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C10H7ClN4/c11-9-8(6-12)10(13)14-15(9)7-4-2-1-3-5-7/h1-5H,(H2,13,14)
• InChI Key： GJAKJEXLQFFQIJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(N)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.03611
• Monoisotopic Mass: 218.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.63